2-Chloro-5-iodo-4-methylbenzoic acid

• Molecular Formula: C8H6ClIO2
• Molecular Weight: 296.49 g/mol
• IUPAC Name: 2-chloro-5-iodo-4-methylbenzoic acid
• InChI: InChI=1S/C8H6ClIO2/c1-4-2-6(9)5(8(11)12)3-7(4)10/h2-3H,1H3,(H,11,12)
• InChI Key: HHKHQDHIQUWTON-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1I)C(=O)O)Cl

Description

2-Chloro-5-iodo-4-methylbenzoic acid is a useful research compound. Its molecular formula is C8H6ClIO2 and its molecular weight is 296.49 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-methyl-2-chlorobenzoic acid 1 (2.50 g, 14.7 mmol) and (trifluoromethyl) sulfonic acid (65.0 mL, 73.3 mmol) in dichloromethane (20 mL) at 0° C. was added N-iodosuccinimide (3.50 g, 15.4 mmol) portion wise over a period of 10 minutes. The mixture was stirred at room temperature for 30 minutes, quenched with ice, then water (60 mL) and extracted into EtOAc (100 mL). The layers were separated and the aqueous layer was washed with EtOAc (2×50 mL). The combined organic layers were washed with 10% aqueous sodium sulfite solution (60 mL), dried over magnesium sulphate and concentrated in vacuo to afford the title compound (2.5 g, 57%).